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Compound of Interest

Compound Name: Tetrahydrofuran(Stabilized)

Cat. No.: B579089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tetrahydrofuran (THF) is a versatile and widely used solvent in research, pharmaceutical

development, and industrial applications. However, its propensity to form explosive peroxides

upon storage necessitates a thorough understanding of its stability and handling requirements.

This technical guide provides an in-depth analysis of the shelf life of THF stabilized with

butylated hydroxytoluene (BHT), including degradation pathways, storage recommendations,

and testing protocols to ensure its safe and effective use.

Understanding THF Degradation and the Role of
BHT
Tetrahydrofuran reacts with atmospheric oxygen in a free-radical chain reaction, known as

autoxidation, to form hazardous peroxides.[1][2] This process is catalyzed by light, heat, and

the presence of contaminants.[1] The primary peroxide species formed is 2-

hydroperoxytetrahydrofuran, which can further react to form polymeric peroxides and other

degradation products.[3][4] These peroxides are highly unstable and can decompose

explosively when subjected to heat, friction, or mechanical shock.[1][5]

To mitigate this risk, THF is commonly supplied with a stabilizer, most often butylated

hydroxytoluene (BHT).[6] BHT is a phenolic antioxidant that functions as a free radical

scavenger.[1] It donates a hydrogen atom to the peroxy radicals formed during the initial stages
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of autoxidation, thereby terminating the chain reaction and preventing the proliferation of

peroxides.[7]

Shelf Life and Storage Recommendations
The shelf life of THF stabilized with BHT is dependent on storage conditions and whether the

container has been opened. Manufacturers provide general guidelines, but the actual usable

life can be extended with proper handling and regular testing.

Table 1: Typical Shelf Life of THF with BHT Stabilizer

Condition Manufacturer A[8] Manufacturer B[6]
General
Guideline[2]

Unopened Container 30 months At least 12 months 12 months

Opened Container 6 months
Use as soon as

possible
Test after 1 year

Key Storage and Handling Practices:

Inert Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to minimize

contact with oxygen.[6][8] Some sources indicate that the stabilizer is only effective in the

presence of some oxygen, so this should be considered based on the specific application

and manufacturer recommendations.[9]

Temperature: Store in a cool, dry, and well-ventilated area, away from heat sources.[10][11]

The storage temperature should not exceed 37°C.[11]

Light: Protect from light by storing in opaque or amber-colored containers.[5][12]

Container Integrity: Keep containers tightly sealed when not in use.[5][10] Containers should

be dated upon receipt and upon opening to track their age.[8][13]

BHT Concentration and Efficacy
The concentration of BHT in stabilized THF typically ranges from 100 to 400 ppm.[14] This

concentration is generally sufficient to prevent significant peroxide formation during the
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recommended shelf life under proper storage conditions.

Table 2: Typical BHT Concentrations in Stabilized THF

Manufacturer/Source BHT Concentration (ppm)

BASF[14] 250 - 400

Sigma-Aldrich 100 - 300 (typically 250)

Biosolve[15] 200 - 300 (0.02-0.03% w/w)

Over time, the BHT inhibitor can be consumed, leaving the THF susceptible to peroxide

formation.[1] The rate of BHT depletion is influenced by the storage conditions, particularly the

frequency of exposure to air.

Experimental Protocols for Peroxide Detection
Regular testing for the presence of peroxides is a critical safety measure, especially for older

containers or THF that has been stored for an extended period after opening. Several

qualitative and quantitative methods can be employed.

Qualitative Peroxide Tests
These methods provide a rapid indication of the presence of peroxides.

1. Potassium Iodide (KI) Test:

Principle: Peroxides oxidize iodide ions (I⁻) to iodine (I₂), which results in a color change.

Methodology:

Prepare a fresh 10% aqueous solution of potassium iodide.[16]

In a clean test tube, mix 1 mL of the THF sample with 1 mL of the 10% KI solution.[17]

Add a few drops of dilute hydrochloric acid or glacial acetic acid.[2][17]

Shake the mixture and let it stand for 1-5 minutes.[16][17]
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The appearance of a yellow to brown color indicates the presence of peroxides.[16][17]

The intensity of the color is proportional to the peroxide concentration. For enhanced

sensitivity, a few drops of a starch solution can be added, which will produce a blue or

blue-black color in the presence of iodine.[16][17]

Quantitative Peroxide Test
1. Iodometric Titration:

Principle: The iodine liberated by the reaction of peroxides with potassium iodide is titrated

with a standardized sodium thiosulfate solution.

Methodology:[16][18]

Sample Preparation: In a 250 mL Erlenmeyer flask, add 50 mL of the THF sample.

Reagent Addition: Add 6 mL of glacial acetic acid and 4 mL of chloroform, followed by 1 g

of potassium iodide.

Reaction: Swirl the flask and allow it to stand in a dark place for 5 minutes.

Titration: Titrate the liberated iodine with a standardized 0.1 N sodium thiosulfate solution

until the yellow iodine color disappears. A starch indicator can be added near the endpoint

to sharpen the color change from blue to colorless.

Calculation: The peroxide concentration (as a percentage) can be calculated using the

following formula: % Peroxide = (N * V * 0.7) / G Where:

N = Normality of the sodium thiosulfate solution

V = Volume of the sodium thiosulfate solution used (in mL)

G = Weight of the THF sample (in g)

Table 3: Peroxide Detection Methods and Action Levels
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Method Detection Limit Action Level Reference

Peroxide Test Strips
0-25 ppm (semi-

quantitative)

> 25 ppm: Do not use,

dispose of

immediately

[17][19]

Potassium Iodide

(Qualitative)
~10 ppm

Any positive result

warrants further

quantification or

immediate disposal.

[16][20]

Iodometric Titration

(Quantitative)
~1 ppm

> 100 ppm:

Considered

hazardous, do not

distill.

[16][18]

Important Safety Note: If crystals are observed in or around the cap of a THF container, do not

attempt to open it.[8] These crystals may be shock-sensitive peroxides. The container should

be considered extremely dangerous and handled only by trained professionals for disposal.
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Caption: THF Autoxidation and BHT Inhibition Pathway.
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Experimental Workflow for Peroxide Detectiondot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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